![molecular formula C22H22ClFN2O2 B6269986 N-[2-amino-1-(naphthalen-2-yl)ethyl]-6-fluoro-3,4-dihydro-2H-1-benzopyran-3-carboxamide hydrochloride CAS No. 2639406-95-2](/img/no-structure.png)
N-[2-amino-1-(naphthalen-2-yl)ethyl]-6-fluoro-3,4-dihydro-2H-1-benzopyran-3-carboxamide hydrochloride
Overview
Description
Molecular Structure Analysis
The molecular structure of this compound can be analyzed using various spectroscopic techniques. For instance, 1D (31P, 1H-, 13C-) and 2D (1H-1H and 1H-, 13C-) NMR spectroscopy, IR, and HRMS can be used . The InChI code for a similar compound is "1S/C18H17ClN4O.ClH/c1-11-21-10-15 (19)17 (22-11)18 (24)23-16 (9-20)14-7-6-12-4-2-3-5-13 (12)8-14;/h2-8,10,16H,9,20H2,1H3, (H,23,24);1H" .Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-[2-amino-1-(naphthalen-2-yl)ethyl]-6-fluoro-3,4-dihydro-2H-1-benzopyran-3-carboxamide hydrochloride involves the reaction of 2-naphthylacetonitrile with ethylenediamine to form N-(2-aminoethyl)-2-naphthamide, which is then reacted with 6-fluoro-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid to form the target compound. The final product is obtained as a hydrochloride salt.", "Starting Materials": [ "2-naphthylacetonitrile", "ethylenediamine", "6-fluoro-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid", "hydrochloric acid", "diethyl ether", "sodium hydroxide", "water" ], "Reaction": [ "Step 1: 2-naphthylacetonitrile is reacted with ethylenediamine in diethyl ether at reflux temperature for 24 hours to form N-(2-aminoethyl)-2-naphthamide.", "Step 2: The resulting N-(2-aminoethyl)-2-naphthamide is dissolved in a mixture of water and hydrochloric acid and stirred at room temperature for 1 hour to form the hydrochloride salt.", "Step 3: 6-fluoro-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid is added to the hydrochloride salt of N-(2-aminoethyl)-2-naphthamide and the mixture is stirred at room temperature for 24 hours to form the target compound.", "Step 4: The final product is isolated by filtration and washed with water to remove any impurities." ] } | |
| 2639406-95-2 | |
Molecular Formula |
C22H22ClFN2O2 |
Molecular Weight |
400.9 |
Purity |
91 |
Origin of Product |
United States |
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